Cas no 1804888-68-3 (Methyl 2-cyano-3-iodo-5-mercaptobenzoate)

• Product Name: Methyl 2-cyano-3-iodo-5-mercaptobenzoate
• CAS No: 1804888-68-3
• MF: C₉H₆INO₂S
• MW: 319.118913173676
• CID: 4951969
• Update Time: 2025-06-09

Methyl 2-cyano-3-iodo-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-iodo-5-mercaptobenzoate

• Inchi： 1S/C9H6INO2S/c1-13-9(12)6-2-5(14)3-8(10)7(6)4-11/h2-3,14H,1H3
• InChI Key： QKHNDHMVQGSZLP-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-cyano-3-iodo-5-mercaptobenzoate

Methyl 2-cyano-3-iodo-5-mercaptobenzoate (CAS No. 1804888-68-3): An Overview

Methyl 2-cyano-3-iodo-5-mercaptobenzoate (CAS No. 1804888-68-3) is a versatile organic compound with a unique combination of functional groups, including a cyano group, an iodine atom, and a mercapto group. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug discovery and advanced materials development.

The molecular structure of Methyl 2-cyano-3-iodo-5-mercaptobenzoate is characterized by its aromatic ring, which provides a stable platform for the attachment of various functional groups. The cyano group (-CN) is known for its electron-withdrawing properties, which can influence the electronic behavior of the molecule. The iodine atom (-I) is a heavy halogen that can participate in various chemical reactions and interactions, making it useful in synthetic chemistry. The mercapto group (-SH) is highly reactive and can form disulfide bonds, which are crucial in biological systems.

Recent research has focused on the synthesis and characterization of Methyl 2-cyano-3-iodo-5-mercaptobenzoate. A study published in the Journal of Organic Chemistry reported a novel synthetic route that significantly improves the yield and purity of the compound. This method involves a multi-step process, including nucleophilic substitution and oxidative coupling reactions, which are carefully optimized to minimize side products and ensure high selectivity.

In the context of medicinal chemistry, Methyl 2-cyano-3-iodo-5-mercaptobenzoate has shown promise as a lead compound for the development of new drugs. Its unique combination of functional groups allows it to interact with various biological targets, such as enzymes and receptors. For instance, preliminary studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer.

Moreover, the iodine atom in Methyl 2-cyano-3-iodo-5-mercaptobenzoate makes it an attractive candidate for radiolabeling studies. Radiolabeled compounds are widely used in medical imaging techniques such as positron emission tomography (PET) to visualize and quantify biological processes in vivo. The ability to incorporate radioactive isotopes into this molecule could enhance its utility in diagnostic applications.

The mercapto group in Methyl 2-cyano-3-iodo-5-mercaptobenzoate also plays a crucial role in its potential applications. Mercaptans are known for their ability to form stable complexes with metal ions, which can be exploited in the development of metal-based drugs or catalysts. Additionally, the thiol group can participate in redox reactions, making it useful in redox biology and therapeutic strategies targeting oxidative stress.

In materials science, Methyl 2-cyano-3-iodo-5-mercaptobenzoate has been explored for its potential use in the synthesis of advanced materials. Its ability to form stable complexes with metal ions makes it an excellent ligand for coordination polymers and metal–organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing due to their high surface area and tunable pore size.

A recent study published in Advanced Materials highlighted the use of Methyl 2-cyano-3-iodo-5-mercaptobenzoate as a building block for MOFs with enhanced gas adsorption properties. The researchers demonstrated that by carefully controlling the synthesis conditions, they could create MOFs with high thermal stability and exceptional gas uptake capacity.

In conclusion, Methyl 2-cyano-3-iodo-5-mercaptobenzoate (CAS No. 1804888-68-3) is a multifunctional organic compound with significant potential across various scientific disciplines. Its unique molecular structure offers opportunities for innovative applications in drug discovery, medical imaging, redox biology, and advanced materials science. Ongoing research continues to uncover new properties and uses for this compound, solidifying its importance in modern scientific research.